Cas no 196302-51-9 (Benzenemethanol, 3-bromo-2,5-dimethoxy-)
196302-51-9 structure
Product Name:Benzenemethanol, 3-bromo-2,5-dimethoxy-
CAS No:196302-51-9
MF:C9H11BrO3
MW:247.085842370987
CID:1388263
PubChem ID:10192777
Update Time:2025-04-20
Benzenemethanol, 3-bromo-2,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3-bromo-2,5-dimethoxy-
- (3-bromo-2,5-dimethoxyphenyl)methanol
- 3-bromo-2,5-dimethoxybenzyl alcohol
- JTYYNNSRXWOIEE-UHFFFAOYSA-N
- (3-Bromo-2,5-dimethyoxy-phenyl)-methanol
- DB-315160
- (3-Bromo-2,5-dimethoxy-phenyl)-methanol
- SCHEMBL3927720
- DTXSID20436549
- 196302-51-9
-
- Inchi: 1S/C9H11BrO3/c1-12-7-3-6(5-11)9(13-2)8(10)4-7/h3-4,11H,5H2,1-2H3
- InChI Key: JTYYNNSRXWOIEE-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(CO)=C1OC)OC
Computed Properties
- Exact Mass: 245.98913
- Monoisotopic Mass: 245.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
Benzenemethanol, 3-bromo-2,5-dimethoxy- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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